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Compound of Interest

Compound Name: SW203668

Cat. No.: B15551094 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like SW203668 are paramount for ensuring laboratory safety and

environmental protection. This document outlines the essential procedures for the proper

disposal of SW203668, a potent and irreversible inhibitor of stearoyl-CoA desaturase (SCD).

Adherence to these guidelines is critical due to the compound's hazardous nature.

Immediate Safety and Handling
Before initiating any disposal procedures, it is crucial to handle SW203668 with appropriate

safety measures. This material should be considered hazardous.[1] Always wear personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a

laboratory coat. All handling of SW203668 and its associated waste should be performed in a

well-ventilated area, preferably within a chemical fume hood.[2] Avoid ingestion, inhalation, and

contact with eyes or skin.[1] In case of exposure, rinse the affected area thoroughly with water

and seek medical attention.

SW203668 Properties and Characteristics
The following table summarizes key quantitative data for SW203668 (trifluoroacetate salt):
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Property Value Reference

CAS Number 2117405-48-6 [1]

Molecular Formula C₂₂H₁₉N₃O₂S • CF₃COOH [1]

Molecular Weight 503.5 g/mol [1]

Appearance Crystalline solid [1]

Storage Temperature -20°C [1]

Stability ≥ 4 years [1]

Solubility
Soluble in Ethanol, DMSO,

and DMF (approx. 20 mg/ml)
[1]

IC₅₀ (SCD) 54 nM [1]

Step-by-Step Disposal Protocol
Unused SW203668 and any materials contaminated with it must be treated as hazardous

waste and disposed of through an approved hazardous waste management program.[3] Do not

discharge down the drain or mix with regular solid waste.[3]

Waste Segregation: Designate a specific, clearly labeled, and sealed container for all

SW203668 waste. This includes unused product, reaction byproducts, and contaminated lab

materials such as pipette tips, gloves, and paper towels. The container must be made of a

material compatible with the chemical.

Waste Collection:

Solid Waste: Carefully place all solid waste, including the original product container, into

the designated waste container. Ensure the container is sealed to prevent the release of

dust or vapors.

Liquid Waste: If SW203668 has been dissolved in a solvent, collect the liquid waste in a

separate, compatible, and clearly labeled container. Use a funnel to prevent spills. Do not

store aqueous solutions for more than one day.[1]
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Labeling: Clearly label the hazardous waste container with the full chemical name: "Waste

SW203668 (trifluoroacetate salt)". Include appropriate hazard symbols (e.g., toxic, irritant) as

per your institution's guidelines.

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area. This area should be secure, well-ventilated, and separate from incompatible materials.

Final Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor to arrange for the pickup and proper disposal

of the waste. Always follow local, state, and federal regulations for hazardous waste

disposal.

Experimental Context: Mechanism of Action
SW203668 is an irreversible inhibitor of stearoyl-CoA desaturase (SCD).[1] Its cytotoxicity is

selective for cancer cell lines that express the cytochrome P450 isoform CYP4F11.[4] The

diagram below illustrates the simplified workflow for assessing the selective toxicity of

SW203668.
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Caption: Workflow of SW203668 selective toxicity screening in cancer cell lines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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